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Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available spectroscopic data and synthetic approaches for
the non-conjugated aldehyde, 2,3-Dimethylbut-3-enal. Despite a comprehensive search of
scientific databases and literature, no experimental spectroscopic data (*H NMR, 13C NMR, IR,
or Mass Spectrometry) for 2,3-Dimethylbut-3-enal has been publicly reported. Its existence is
confirmed through chemical databases with the assigned CAS Number 80719-79-5 and
molecular formula CeH100.[1][2]

The absence of experimental data is likely due to the higher thermodynamic stability of its
conjugated isomer, 2,3-Dimethylbut-2-enal. Non-conjugated aldehydes of this type can be
prone to isomerization. This document, therefore, provides predicted spectroscopic data for
2,3-Dimethylbut-3-enal based on established chemical principles, alongside a proposed
experimental workflow for its synthesis and characterization.

Predicted Spectroscopic Data

Due to the lack of experimental spectra, the following tables present predicted data for 2,3-
Dimethylbut-3-enal. These predictions are based on analogous chemical structures and
standard spectroscopic correlation tables.

Table 1: Predicted *"H NMR Data for 2,3-Dimethylbut-3-
enal (Solvent: CDCIs)
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e Prt-?‘dicted Chemical Multiplicity Coupling Constant
Shift (6, ppm) (J, H2)

H1 (Aldehyde) ~9.7 d ~3.0

H2 (CH) ~3.1 qd ~7.0,~3.0

H4a (Vinyl) ~4.9 s

H4b (Vinyl) ~4.8 s

H5 (CHs on C2) ~1.1 d ~7.0

H6 (CHs on C3) ~1.7 S

Table 2: Predicted **C NMR Data for 2,3-Dimethylbut-3-
enal (Solvent: CDCI3)

Carbon Predicted Chemical Shift (3, ppm)
C1 (CHO) ~202

C2 (CH) ~55

C3 (Quaternary C) ~145

C4 (CH2) ~115

C5 (CHs on C2) ~15

C6 (CHs on C3) ~20

Table 3: Predicted Infrared (IR) Spectroscopy Data for
2,3-Dimethylbut-3-enal
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Predicted Wavenumber

Functional Group Intensity
(cm™)

C-H (Aldehyde) ~2820 and ~2720 Medium

C=0 (Aldehyde) ~1725 Strong

C=C (Alkene) ~1650 Medium

=C-H (Vinyl) ~3090 Medium

Table 4: Predicted Mass Spectrometry (MS) Data for 2,3-
Dimethylbut-3-enal
miz

Proposed Fragment Notes
98 [CeH100]* Molecular lon (M)
83 [M - CHs]* Loss of a methyl group
69 [M - CHO]* Loss of the formyl radical
55 [CaH7]* Allylic cation

Proposed Experimental Protocol: Synthesis and
Characterization

A plausible route for the synthesis of 2,3-Dimethylbut-3-enal is the oxidation of the
corresponding primary alcohol, 2,3-dimethylbut-3-en-1-ol, under mild conditions to prevent
iIsomerization to the conjugated aldehyde. The Swern oxidation is a suitable method for this
transformation.

Synthesis of 2,3-Dimethylbut-3-enal via Swern Oxidation

o Oxalyl Chloride Activation: In a flame-dried, three-necked flask under an inert atmosphere
(e.g., argon or nitrogen), dissolve oxalyl chloride (2.2 eq.) in anhydrous dichloromethane
(DCM) at -78 °C (a dry ice/acetone bath).
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o DMSO Addition: Slowly add dimethyl sulfoxide (DMSO) (4.0 eq.) to the stirred solution,
maintaining the temperature at -78 °C. Stir for 15 minutes.

 Alcohol Addition: Add a solution of 2,3-dimethylbut-3-en-1-ol (1.0 eq.) in anhydrous DCM
dropwise to the reaction mixture. Stir for 1 hour at -78 °C.

e Quenching: Add triethylamine (5.0 eq.) to the flask, and allow the reaction to slowly warm to
room temperature.

o Workup: Add water to the reaction mixture and separate the organic layer. Wash the organic
layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel to yield
2,3-Dimethylbut-3-enal.

Spectroscopic Characterization Workflow

The following diagram outlines the standard workflow for the spectroscopic analysis of the
synthesized 2,3-Dimethylbut-3-enal.
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Diagram 1: Experimental Workflow for Spectroscopic Analysis
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Diagram 1: Experimental Workflow for Spectroscopic Analysis

This guide provides a foundational understanding of the predicted spectroscopic properties of
2,3-Dimethylbut-3-enal and a viable experimental approach for its synthesis and
characterization. Researchers undertaking this synthesis are advised to carefully monitor the
reaction conditions to minimize the formation of the more stable conjugated isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15313343#spectroscopic-data-for-2-3-dimethylbut-3-
enal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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